Cas no 21741-37-7 (Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester)

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester structure
21741-37-7 structure
Product Name:Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester
CAS No:21741-37-7
MF:C9H14O3
MW:170.205663204193
CID:250176
PubChem ID:22831864
Update Time:2025-04-19

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester
    • 3-CYCLOPROPYL-2-METHYL-3-OXO-PROPIONIC ACID ETHYL ESTER
    • ethyl 3-cyclopropyl-2-methyl-3-oxopropanoate
    • 3-CYCLOPROPYL-2-METHYL-3-OXO-PROPANOIC ACID ETHYL ESTER
    • 3-Cyclopropyl-3-oxo-2-methylpropionsaeureaethylester
    • 21741-37-7
    • SCHEMBL13679335
    • DTXSID20628528
    • FT-0693320
    • AKOS006284659
    • Inchi: 1S/C9H14O3/c1-3-12-9(11)6(2)8(10)7-4-5-7/h6-7H,3-5H2,1-2H3
    • InChI Key: VJBKEIQFQLPKQA-UHFFFAOYSA-N
    • SMILES: O=C(C(C(=O)OCC)C)C1CC1

Computed Properties

  • Exact Mass: 170.09400
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.102
  • Boiling Point: 225.5°Cat760mmHg
  • Flash Point: 90.6°C
  • Refractive Index: 1.472
  • PSA: 43.37000
  • LogP: 1.16470

Cyclopropanepropanoicacid, a-methyl-b-oxo-, ethyl ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.